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Compound of Interest

2-Chloro-6-fluoro-3-
Compound Name:
methoxybenzoic acid

CAS No.: 886499-40-7

Cat. No.: B1587108
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Core Identity & Physicochemical Specifications

Executive Technical Summary

2-Chloro-6-fluoro-3-methoxybenzoic acid (CAS: 886499-40-7) is a tetra-substituted benzene
derivative characterized by a dense steric environment around the carboxylic acid moiety. The
presence of two ortho-substituents (2-Chloro and 6-Fluoro) creates a "molecular clamp” effect,
forcing the carboxyl group out of planarity with the aromatic ring. This structural rigidity makes it
a valuable scaffold for designing conformationally restricted enzyme inhibitors and highly
selective herbicides (e.g., Dicamba analogs).

Its molecular weight is 204.58 g/mol , a critical parameter for stoichiometric calculations in
synthesis and mass spectrometry confirmation.

Chemical Identity & Properties

The following data aggregates experimentally verified and computationally predicted properties
for high-precision laboratory workflows.
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Property

Specification

Technical Note

Chemical Name

2-Chloro-6-fluoro-3-

methoxybenzoic acid

IUPAC Nomenclature

CAS Registry Number 886499-40-7 Unique Identifier

Molecular Formula CsHeCIFO3

Molecular Weight 204.58 g/mol Monoisotopic Mass: ~203.999
COC1=C(CNC(C(0)=0)=C(F) Encodes 1,2,3,6-substitution

SMILES
C=C1 pattern
UXTMPKFTDKMFOF-

InChl Key Standard Hash
UHFFFAOYSA-N

Appearance White to Off-White Solid Crystalline powder

Purity Grade

>98% (HPLC)

Standard commercial grade

Predicted pKa

~25-3.0

Acidic due to ortho-F/ClI

electron withdrawal

Predicted LogP

~21-24

Moderate lipophilicity

Synthesis Strategy: The "Crowded Ring" Challenge

Synthesizing 2-Chloro-6-fluoro-3-methoxybenzoic acid requires navigating significant steric

hindrance. Standard electrophilic aromatic substitution is ineffective due to the deactivating

nature of the halogens and the specific regiochemistry required.

The most chemically robust route utilizes Directed Ortho Metalation (DoM), leveraging the

acidity of the proton located between the chloro and fluoro substituents.

Retrosynthetic Analysis
e Target: C1-COOH, C2-Cl, C3-OMe, C6-F.

e Precursor: 2-Chloro-4-fluoroanisole (1-OMe, 2-Cl, 4-F).
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e Mechanism: The C3 proton (in the anisole numbering) is flanked by a Chlorine (C2) and a
Fluorine (C4). This "1,2,3-tri-substituted” environment makes the C3 proton highly acidic
relative to other aromatic protons, allowing for selective deprotonation using a hindered base
like LITMP (Lithium 2,2,6,6-tetramethylpiperidide), followed by carboxylation.

Experimental Workflow (Protocol Design)

o Step 1: Reagent Preparation. Generate LITMP in situ by reacting 2,2,6,6-
tetramethylpiperidine with n-Butyllithium (n-BuLi) at -78°C in anhydrous THF.

o Step 2: Metalation. Add 2-Chloro-4-fluoroanisole dropwise. The bulky base selectively
removes the proton between Cl and F (Position 3 relative to OMe is actually Position 3
relative to the ring, flanked by Cl and F).

e Step 3: Quenching. Bubble dry CO:z gas or add solid dry ice to the lithiated intermediate.

» Step 4: Workup. Acidify with HCI to protonate the lithium carboxylate salt, precipitating the
free acid.

CO2 (Dry Ice)

) Directed Ortho
2-Chloro-4-fluoroanisole . .
(CTH6CIFO) Metalation Carboxylation
Lithiated Species & Acidification 2-Chloro-6-fluoro-
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(-78°C)

Click to download full resolution via product page

Figure 1: Proposed synthetic pathway via Directed Ortho Metalation (DoM), exploiting the
acidity of the proton flanked by halogens.[1][2][3][4][5]

Analytical Architecture

Validating the identity of this molecule requires a multi-modal approach due to potential
isomerism (e.g., distinguishing from 2-chloro-4-fluoro-5-methoxy isomers).
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A. High-Performance Liquid Chromatography (HPLC)
e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um).

» Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

o Rationale: Acidic modifier ensures the carboxylic acid remains protonated (neutral),
improving peak shape and retention.

e Detection: UV at 254 nm (aromatic ring) and 210 nm (carboxyl/halogens).

B. Mass Spectrometry (LC-MS)

 lonization: Electrospray lonization (ESI) in Negative Mode (ESI-).
e Target lon: [M-H]~ = 202.99 m/z.

 Isotope Pattern: Look for the characteristic Chlorine signature (3>CI/3’Cl ratio of ~3:1). You
should see a secondary peak at 204.99 m/z with approx. 33% intensity of the base peak.

C. Nuclear Magnetic Resonance (NMR)
e 1H NMR (DMSO-ds):

o 0 ~3.8-3.9 ppm (s, 3H): Methoxy group (—OCHs).
o o ~7.0-7.5 ppm (m, 2H): Aromatic protons. The coupling constants (

) will reveal the relationship (ortho vs. meta) between the remaining protons, confirming
the substitution pattern.

o 0 ~13.0-14.0 ppm (br s, 1H): Carboxylic acid proton (often broad or invisible depending on
water content).
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Figure 2: Analytical validation workflow ensuring structural integrity and purity before
application.

Applications in Drug & Agrochemical Development

The 2-Chloro-6-fluoro-3-methoxy motif is not merely a random scaffold; it is a bioisostere
designed for specific interactions:

o Metabolic Stability: The fluorine atom at the 6-position blocks metabolic oxidation at a
typically vulnerable site, extending the half-life of the active pharmaceutical ingredient (API).

o Conformational Lock: The 2,6-disubstitution forces the carboxylic acid (or derived amide) to
twist perpendicular to the phenyl ring. This "twist" is often required to fit into specific
hydrophobic pockets in kinase enzymes or auxin receptors (herbicides).

e Electronic Tuning: The methoxy group (electron-donating) counterbalances the electron-
withdrawing halogens, fine-tuning the pKa and solubility of the molecule.

References

e PubChem Compound Summary.2-Chloro-6-fluoro-3-methoxybenzoic acid (CID 3699961).
[6] National Center for Biotechnology Information. Link
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+ EON Biotech Product Specification.2-Chloro-6-fluoro-3-methoxybenzoic acid (CAS
886499-40-7).[1][5][71[8]Link[1]

¢ Accela ChemBio.Catalog Entry for CAS 886499-40-7.[8]Link

¢ Schlosser, M. (2005). The 2,6-Difluorobenzoic Acid Scaffold: Synthesis and Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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